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Compound of Interest

Compound Name: Fencamine-d3

Cat. No.: B15145624 Get Quote

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides an in-depth resource for researchers, scientists, and drug

development professionals interested in Fencamine-d3. It outlines commercial sources for this

research compound, its core technical specifications, and relevant experimental contexts for its

investigation, including its mechanism of action and associated signaling pathways.

Commercial Availability
Fencamine-d3 is available from several commercial suppliers specializing in research

chemicals and stable isotope-labeled compounds. Researchers should inquire directly with

these suppliers for current stock, pricing, and detailed certificates of analysis.
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Supplier Website
Contact
Information

Notes

Alfa Chemistry --INVALID-LINK-- Available on website

Offers Fencamine-d3

for research purposes.

[1]

Pharmaffiliates --INVALID-LINK-- Available on website

Provides highly pure

Fencamine-d3 and

lists its CAS number

and molecular

formula.[2]

A2B Chem --INVALID-LINK-- Available on website

Lists Fencamine-d3

for research use only.

[3]

Santa Cruz

Biotechnology
--INVALID-LINK-- Available on website

Provides Fencamine

(unlabeled) and its

basic chemical data.

[4]

Technical Data
Fencamine-d3 is the deuterated form of Fencamine, a psychostimulant of the amphetamine

class.[5] The deuterium labeling makes it suitable for use as an internal standard in quantitative

mass spectrometry-based analyses, such as in pharmacokinetic studies.
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Property Value Reference

Chemical Name Fencamine-d3 [2]

CAS Number 1346598-20-6 [2]

Molecular Formula C₂₀H₂₅D₃N₆O₂ [2]

Molecular Weight 387.49 g/mol [2]

Synonyms

3,7-Dihydro-1,3,7-trimethyl-8-

[[2-[methyl-d3(1-methyl-2-

phenylethyl)amino]ethyl]amino]

-1H-purine-2,6-dione

N/A

Storage 2-8°C Refrigerator [2]

Applications Labeled Fencamine, Analeptic [2]

Mechanism of Action and Signaling Pathways
Fencamine acts as an indirect dopamine agonist.[5] Its primary mechanism of action involves

the inhibition of the dopamine transporter (DAT), which is responsible for the reuptake of

dopamine from the synaptic cleft into presynaptic neurons. By blocking DAT, Fencamine

increases the extracellular concentration of dopamine, leading to its stimulant effects. This

mechanism is similar to that of other amphetamines.

Recent research has highlighted the role of the trace amine-associated receptor 1 (TAAR1), an

intracellular G-protein coupled receptor, in mediating the effects of amphetamines.

Amphetamines can enter the presynaptic neuron and activate TAAR1, which in turn modulates

DAT function through protein kinase A (PKA) and protein kinase C (PKC) signaling. This can

lead to both the internalization of DAT and reverse transport (efflux) of dopamine.

Below are diagrams illustrating the key signaling pathways associated with Fencamine's

mechanism of action, based on the known effects of amphetamines.
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Fencamine-d3 inhibits the dopamine transporter (DAT), increasing synaptic dopamine levels.
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Fencamine's primary mechanism of action at the dopamine transporter (DAT).
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Intracellular signaling cascade following Fencamine/Amphetamine activation of TAAR1.
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TAAR1-mediated signaling cascade initiated by amphetamine-like compounds.

Experimental Protocols
Given that Fencamine's primary target is the dopamine transporter, standard in vitro assays to

characterize DAT function are highly relevant for studying the effects of Fencamine-d3. The

following are generalized protocols that can be adapted for this purpose.

Dopamine Transporter (DAT) Uptake Inhibition Assay
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This assay measures the ability of a compound to inhibit the uptake of dopamine into cells

expressing DAT.

Materials:

Cells stably or transiently expressing human DAT (e.g., HEK293-hDAT or CHO-hDAT cells)

96-well cell culture plates

Assay buffer (e.g., Krebs-Ringer-HEPES buffer)

[³H]-Dopamine (radiolabeled dopamine)

Fencamine-d3 or unlabeled Fencamine

Scintillation fluid

Microplate scintillation counter

Procedure:

Cell Plating: Plate DAT-expressing cells in a 96-well plate and grow to confluence.

Pre-incubation: Wash the cells with assay buffer. Pre-incubate the cells with varying

concentrations of Fencamine (or Fencamine-d3) for 10-20 minutes at room temperature or

37°C. Include a vehicle control (no compound) and a positive control inhibitor (e.g.,

GBR12909 or cocaine).

Dopamine Uptake: Add a fixed concentration of [³H]-Dopamine to each well and incubate for

a short period (e.g., 5-10 minutes) at 37°C.

Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer to

remove extracellular [³H]-Dopamine.

Lysis and Scintillation Counting: Lyse the cells and add scintillation fluid.

Data Analysis: Measure the radioactivity in a microplate scintillation counter. The amount of

radioactivity is proportional to the amount of dopamine taken up by the cells. Calculate the
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IC₅₀ value for Fencamine by plotting the percent inhibition of dopamine uptake against the

log concentration of Fencamine.

Dopamine Efflux Assay
This assay determines if a compound can induce the reverse transport (efflux) of dopamine

from cells.

Materials:

Same as for the uptake inhibition assay.

Procedure:

Cell Plating: Plate DAT-expressing cells as described above.

Loading with Radiolabeled Dopamine: Pre-load the cells by incubating them with [³H]-

Dopamine for 30-60 minutes at 37°C.

Washing: Wash the cells extensively with assay buffer to remove extracellular [³H]-

Dopamine.

Induction of Efflux: Add varying concentrations of Fencamine to the cells and incubate for 10-

30 minutes at 37°C.

Sample Collection: Collect the supernatant (extracellular buffer) from each well.

Lysis and Scintillation Counting: Lyse the cells remaining in the wells.

Data Analysis: Measure the radioactivity in both the supernatant and the cell lysate.

Calculate the percentage of [³H]-Dopamine released into the supernatant relative to the total

amount of [³H]-Dopamine (supernatant + lysate). Plot the percentage of efflux against the log

concentration of Fencamine to determine the EC₅₀ value.
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General workflow for in vitro characterization of Fencamine-d3's effect on DAT.
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Workflow for key in vitro assays to study Fencamine-d3's effects on DAT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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